Cas no 1806791-87-6 (2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1806791-87-6
• MF: C₈H₈F₂N₂O
• MW: 186.158728599548
• CID: 4849559
• Update Time: 2025-05-23

2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H8F2N2O/c9-8(10)7-1-6(2-11)12-3-5(7)4-13/h1,3-4,8H,2,11H2
• InChI Key： UIPSVFWRGYFZHG-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(CN)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: -0.2
• Topological Polar Surface Area: 56

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde: A Comprehensive Overview

The compound 2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde, identified by the CAS number 1806791-87-6, is a chemically synthesized organic compound with a unique structure and diverse applications. This compound belongs to the class of pyridine derivatives, which are widely studied in medicinal chemistry, agrochemistry, and material science due to their versatile properties. The molecule consists of a pyridine ring substituted with an aminomethyl group at position 2, a difluoromethyl group at position 4, and a carboxaldehyde group at position 5. These substituents contribute to its distinctive chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies. One notable approach involves the use of transition metal-catalyzed coupling reactions, such as the Suzuki-Miyaura coupling, which allows for precise control over the substitution pattern on the pyridine ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it suitable for large-scale production. Additionally, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The structural features of 2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde make it an attractive candidate for various applications. In medicinal chemistry, this compound has been investigated as a potential lead molecule for drug development. Its amine group and aldehyde functionality provide opportunities for further functionalization, enabling the creation of bioactive derivatives. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase.

In agrochemistry, the difluoromethyl group imparts interesting pesticidal properties to the molecule. Recent research has demonstrated that this compound possesses significant activity against agricultural pests, including aphids and whiteflies. Its ability to disrupt insect nervous systems through modulation of ion channels has been highlighted in several studies. Furthermore, the carboxaldehyde group enhances the compound's compatibility with agricultural formulations, making it a promising candidate for crop protection products.

The unique electronic properties of 2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde also render it useful in material science applications. For example, its conjugated system and electron-withdrawing groups make it suitable for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic devices. Preliminary results indicate that this compound can enhance device efficiency by improving charge transport properties.

In terms of environmental impact, studies have been conducted to assess the biodegradability and ecotoxicity of this compound. Results suggest that under aerobic conditions, the compound undergoes gradual degradation via microbial action. However, its persistence in aquatic environments remains a concern, particularly in regions with limited wastewater treatment infrastructure. Regulatory agencies are currently evaluating its environmental risk profile to determine appropriate usage guidelines.

From a synthetic perspective, the synthesis of CAS No 1806791-87-6 involves multiple steps that require careful optimization. The starting material is typically 5-formylpyridine-2-carboxylic acid, which undergoes nucleophilic substitution at position 4 to introduce the difluoromethyl group. Subsequent reduction of the carboxylic acid group yields the aldehyde functionality required for the final product. The reaction sequence is designed to minimize side reactions and maximize product purity.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that its electronic structure is highly sensitive to substituent effects, which can be exploited for tuning its reactivity in different chemical environments. Machine learning algorithms have also been employed to predict its bioavailability and pharmacokinetic profiles based on structural analogs.

In conclusion, 2-(Aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde, CAS No 1806791-87-6, is a multifaceted organic compound with significant potential across various fields. Its unique structure enables diverse applications in medicine, agriculture, and materials science while posing challenges related to environmental safety and regulatory compliance. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in modern chemistry.